Cas no 183065-72-7 (6-Bromo-2,3-difluorobenzoic acid)

6-Bromo-2,3-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring bromine and fluorine substituents at the 6, 2, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique halogenation pattern enables selective functionalization. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. Its carboxylic acid group further allows for derivatization into esters, amides, or other functional groups. The compound’s well-defined structure and stability make it a valuable building block for research and industrial processes requiring precise molecular modifications.
6-Bromo-2,3-difluorobenzoic acid structure
183065-72-7 structure
Product Name:6-Bromo-2,3-difluorobenzoic acid
CAS No:183065-72-7
MF:C7H3BrF2O2
MW:236.998328447342
MDL:MFCD07368092
CID:113982
PubChem ID:22320268
Update Time:2025-06-08

6-Bromo-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-6-bromobenzoic acid
    • 6-Bromo-2,3-difluorobenzoic acid
    • Benzoic acid,6-bromo-2,3-difluoro-
    • Benzoic acid,6-bromo-2,3-difluoro
    • 6-BROMO-2,3-DIFLUORO-BENZOIC ACID
    • Benzoic acid, 6-bromo-2,3-difluoro-
    • 2,3-Difluoro-6-bromobenzoicacid
    • LAIYHMCGMOJBDW-UHFFFAOYSA-N
    • FCH1382832
    • CM12483
    • AB31662
    • PC302365
    • AX8065552
    • Z0296
    • ST24045144
    • FT-0688367
    • 183065-72-7
    • 6-Bromo-2,3-difluorobenzoicacid
    • A854645
    • MFCD07368092
    • AKOS015909139
    • SY101743
    • DTXSID90624714
    • SCHEMBL6343820
    • AC-14752
    • AS-19841
    • MDL: MFCD07368092
    • Inchi: 1S/C7H3BrF2O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
    • InChI Key: LAIYHMCGMOJBDW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(=O)O)F)F

Computed Properties

  • Exact Mass: 235.92800
  • Monoisotopic Mass: 235.928
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.872±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 117-121°C
  • Boiling Point: 283.3±40.0 ºC (760 Torr),
  • Flash Point: 125.1±27.3 ºC,
  • Refractive Index: 1.559
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.42550

6-Bromo-2,3-difluorobenzoic acid Security Information

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